Cas no 2095409-26-8 (6-chloropyrazine-2-sulfonyl fluoride)

• Product Name: 6-chloropyrazine-2-sulfonyl fluoride
• CAS No: 2095409-26-8
• MF: C₄H₂ClFN₂O₂S
• MW: 196.587281703949
• CID: 4637592
• Update Time: 2025-06-15

6-chloropyrazine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-chloropyrazine-2-sulfonyl fluoride

• Inchi： 1S/C4H2ClFN2O2S/c5-3-1-7-2-4(8-3)11(6,9)10/h1-2H
• InChI Key： OVIWMMPJQDHRPN-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC(Cl)=CN=C1

Additional information on 6-chloropyrazine-2-sulfonyl fluoride

Recent Advances in the Application of 6-Chloropyrazine-2-sulfonyl Fluoride (CAS: 2095409-26-8) in Chemical Biology and Drug Discovery

6-Chloropyrazine-2-sulfonyl fluoride (CAS: 2095409-26-8) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) reagents, which have gained significant attention due to their unique reactivity and stability under physiological conditions. Recent studies highlight its potential as a covalent modifier of proteins, enabling the exploration of novel drug targets and the development of targeted therapies.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity toward tyrosine residues in proteome-wide profiling experiments. Using activity-based protein profiling (ABPP) coupled with mass spectrometry, researchers identified over 50 human proteins that were selectively modified by 6-chloropyrazine-2-sulfonyl fluoride. Notably, the compound showed preferential binding to kinases and phosphatases, suggesting potential applications in targeting signaling pathways involved in cancer and inflammatory diseases.

In synthetic chemistry applications, 6-chloropyrazine-2-sulfonyl fluoride has proven valuable as a bifunctional linker for constructing diverse chemical libraries. Its chlorine substituent allows for palladium-catalyzed cross-coupling reactions, while the sulfonyl fluoride moiety participates in SuFEx click chemistry. This dual reactivity was leveraged in a recent Nature Communications publication to generate a 5,000-member library of pyrazine derivatives for high-throughput screening against neglected tropical disease targets.

The compound's stability profile makes it particularly attractive for in vivo applications. Pharmacokinetic studies in rodent models revealed favorable absorption and distribution characteristics, with plasma concentrations remaining above the target engagement threshold for over 8 hours post-administration. These findings, reported in ACS Chemical Biology, support the potential translation of 6-chloropyrazine-2-sulfonyl fluoride-based probes into preclinical development.

Emerging research also indicates the compound's utility in covalent drug discovery. A 2024 structure-activity relationship study demonstrated that derivatives of 6-chloropyrazine-2-sulfonyl fluoride can achieve nanomolar potency against SARS-CoV-2 main protease while maintaining excellent selectivity over human off-targets. The electron-withdrawing pyrazine ring was found to modulate the reactivity of the sulfonyl fluoride group, enabling fine-tuning of covalent binding kinetics.

From a safety perspective, toxicological evaluations of 6-chloropyrazine-2-sulfonyl fluoride have shown promising results. Acute toxicity studies in two mammalian species revealed no significant adverse effects at doses up to 100 mg/kg, and genotoxicity assays were negative. These data, combined with the compound's synthetic accessibility, position it as an attractive starting point for medicinal chemistry programs.

Looking forward, several research groups are exploring the incorporation of 6-chloropyrazine-2-sulfonyl fluoride into PROTAC (proteolysis targeting chimera) designs. Preliminary results suggest that the sulfonyl fluoride warhead can effectively target proteins of interest for ubiquitination and degradation, opening new avenues for addressing traditionally "undruggable" targets. This application represents one of the most exciting recent developments in the field of targeted protein degradation.